Cas no 2171197-34-3 ((2S)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid)

• Product Name: (2S)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• CAS No: 2171197-34-3
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6006428
• PubChem ID: 165553232
• Update Time: 2025-06-10

(2S)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid
• EN300-1479861
• 2171197-34-3
• (2S)-2-{[5-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}propanoic acid

• Inchi： 1S/C27H26N2O5/c1-3-17-12-13-24(22(14-17)25(30)28-16(2)26(31)32)29-27(33)34-15-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-14,16,23H,3,15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t16-/m0/s1
• InChI Key： CWYOKDUMCXEKMC-INIZCTEOSA-N
• SMILES： O(C(NC1C=CC(CC)=CC=1C(N[C@H](C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid

Recent Advances in the Study of (2S)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid (CAS: 2171197-34-3)

The compound (2S)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid (CAS: 2171197-34-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the ethyl-substituted phenylformamido moiety makes it a valuable intermediate in peptide synthesis and drug development. Recent studies have focused on its synthesis, biological activity, and potential applications in targeted drug delivery systems.

One of the key areas of research involving this compound is its role as a building block in the synthesis of peptide-based therapeutics. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions. Researchers have optimized the synthesis of (2S)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid to improve yield and purity, which is critical for its application in large-scale pharmaceutical production. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to ensure the high purity of the final product.

In addition to its synthetic utility, recent studies have explored the biological activity of this compound. Preliminary in vitro assays have demonstrated its potential as a modulator of specific protein-protein interactions, which are often implicated in diseases such as cancer and neurodegenerative disorders. The ethyl-substituted phenylformamido moiety has been shown to enhance the binding affinity of the compound to certain target proteins, making it a promising candidate for further drug development. Molecular docking studies have provided insights into the binding mechanisms and potential therapeutic applications of this molecule.

Another significant advancement is the incorporation of (2S)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid into drug delivery systems. Its structural features allow for conjugation with various drug molecules, enabling targeted delivery to specific tissues or cells. Recent research has focused on developing nanoparticle-based delivery systems that utilize this compound as a linker or targeting moiety. These systems have shown improved pharmacokinetic properties and reduced off-target effects in preclinical studies, highlighting their potential for clinical translation.

Despite these promising developments, challenges remain in the widespread application of this compound. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed in future studies. Ongoing research aims to optimize the chemical properties of (2S)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid to enhance its therapeutic efficacy and safety profile. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this molecule in drug development.

In conclusion, (2S)-2-{5-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}propanoic acid (CAS: 2171197-34-3) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for peptide synthesis, drug development, and targeted drug delivery. Continued research and innovation will be crucial to overcoming existing challenges and unlocking its full therapeutic potential.